1-(4-chlorophenyl)-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)cyclopentanecarboxamide

• IUPAC Name: 1-(4-chlorophenyl)-N-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]cyclopentane-1-carboxamide
• InChI: InChI=1S/C22H24ClN5O2/c1-3-17-13-19(29)26-21(24-17)28-18(12-14(2)27-28)25-20(30)22(10-4-5-11-22)15-6-8-16(23)9-7-15/h6-9,12-13H,3-5,10-11H2,1-2H3,(H,25,30)(H,24,26,29)
• InChI Key: LZSOWRFRJQLZHL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C3(CCCC3)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H24ClN5O2
• Molecular Weight: 425.9 g/mol

Description

1-(4-chlorophenyl)-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C22H24ClN5O2 and its molecular weight is 425.92. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Activity

Compounds related to 1-(4-chlorophenyl)-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)cyclopentanecarboxamide have been explored for their potential antimicrobial and anticancer properties. A study synthesized a series of compounds with structural similarities, evaluating them for in vitro antimicrobial and anticancer activities. Some of these compounds demonstrated higher anticancer activity than the reference drug doxorubicin, and many showed significant antimicrobial activity, indicating their potential in developing new therapeutic agents (Hafez, El-Gazzar, & Al-Hussain, 2016).

Synthesis and Biological Evaluation

Another study focused on the synthesis of novel pyrazolopyrimidines derivatives, investigating their anticancer and anti-5-lipoxygenase agents' potential. The synthesized compounds underwent screening for cytotoxic activity against various cancer cell lines and 5-lipoxygenase inhibition activities, revealing promising biological activities and potential pharmacological applications (Rahmouni et al., 2016).

Heterocyclic Synthesis

The chemical versatility of compounds structurally related to this compound allows for their use as building blocks in heterocyclic synthesis. Research has demonstrated their utility in synthesizing various substituted and condensed heterocyclic compounds, which could be explored further for different biological activities and applications in drug development (Ochi & Miyasaka, 1983).

Antimicrobial Agents Synthesis

Efforts to synthesize new heterocyclic compounds containing sulfonamido moieties have led to the development of potential antibacterial agents. The synthesized compounds, bearing structural features similar to the queried compound, have shown high activities against various bacterial strains, highlighting the potential of such compounds in addressing antibiotic resistance and developing new antimicrobial therapies (Azab, Youssef, & El-Bordany, 2013).